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Compound of Interest

Compound Name: 3-Methyl-4-nitro-5-styrylisoxazole

Cat. No.: B11997846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of 3-Methyl-4-
nitro-5-styrylisoxazole, a heterocyclic compound with potential applications in medicinal

chemistry. The document details its synthesis, physicochemical properties, spectroscopic data,

and reported biological activities. Experimental protocols for key assays are also provided to

facilitate further research and development.

Physicochemical and Spectroscopic
Characterization
3-Methyl-4-nitro-5-styrylisoxazole is a solid compound with a melting point of 156°C.[1] Its

molecular formula is C₁₂H₁₀N₂O₃, corresponding to a molecular weight of 230.22 g/mol .

Spectroscopic Data
The structural elucidation of 3-Methyl-4-nitro-5-styrylisoxazole is supported by various

spectroscopic techniques.

Table 1: Spectroscopic Data for 3-Methyl-4-nitro-5-styrylisoxazole
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Technique Data Reference

IR (KBr) cm⁻¹

1630 (C=C stretching), 1579

(C=N stretching), 1505 (NO₂

asymmetric stretching), 1357

(NO₂ symmetric stretching),

971 (H-C=C-H bending)

[1]

Mass Spec (m/z) 230 (M⁺) [1]

¹H NMR (CDCl₃) δ

7.80 (d, J = 16.5 Hz, 1H), 7.68

(d, J = 16.4 Hz, 3H), 7.46 (s,

2H), 7.26 (s, 1H), 2.61 (s, 3H)

[2]

¹³C NMR

Data not explicitly found in the

searched literature for this

specific compound.

Synthesis
An efficient and environmentally friendly solvent-free synthesis of 3-Methyl-4-nitro-5-
styrylisoxazole has been developed using nano-titania (TiO₂) as a solid support and

recyclable catalyst.[2] This method offers high yields and avoids the use of conventional

solvents.[2]

Experimental Protocol: Solvent-Free Synthesis[2]
Combine the aromatic aldehyde (1 mmol) and 3,5-dimethyl-4-nitroisoxazole (1 mmol) in a

reaction vessel.

Add nano-TiO₂ (20 mol%) to the mixture.

Stir the reaction mixture at 90°C for 90 minutes.

Monitor the progress of the reaction using thin-layer chromatography (TLC).

Upon completion, cool the reaction to room temperature.

Dissolve the residue in dichloromethane and filter to remove the catalyst.
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Concentrate the organic layer under reduced pressure.

Recrystallize the resulting residue from methanol to obtain the analytically pure 3-Methyl-4-
nitro-5-styrylisoxazole.

Aldehyde + 3,5-dimethyl-4-nitroisoxazole

Stir at 90°C, 90 min

nano-TiO2 (20 mol%)

Monitor with TLC Cool, dissolve in DCM, filter Concentrate & Recrystallize (Methanol) 3-Methyl-4-nitro-5-styrylisoxazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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